2-Mercaptobenzoic Acid
2-Mercaptobenzoic Acid
Thiosalicylic acid is a sulfanylbenzoic acid that is the 2-sulfanyl derivative of benzoic acid. It has a role as a non-narcotic analgesic and an antipyretic. It is a conjugate acid of a thiosalicylate(1-).
Brand Name:
Vulcanchem
CAS No.:
147-93-3
VCID:
VC0014476
InChI:
InChI=1S/C7H6O2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H,8,9)
SMILES:
C1=CC=C(C(=C1)C(=O)O)S
Molecular Formula:
C7H6O2S
Molecular Weight:
154.19 g/mol
2-Mercaptobenzoic Acid
CAS No.: 147-93-3
Reference Standards
VCID: VC0014476
Molecular Formula: C7H6O2S
Molecular Weight: 154.19 g/mol
CAS No. | 147-93-3 |
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Product Name | 2-Mercaptobenzoic Acid |
Molecular Formula | C7H6O2S |
Molecular Weight | 154.19 g/mol |
IUPAC Name | 2-sulfanylbenzoic acid |
Standard InChI | InChI=1S/C7H6O2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H,8,9) |
Standard InChIKey | NBOMNTLFRHMDEZ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)C(=O)O)S |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)S |
Colorform | SULFUR-YELLOW FLAKES, PLATES, NEEDLES FROM GLACIAL ACETIC ACID OR ALCOHOL LEAVES OR NEEDLES FROM WATER CRYSTALS /SODIUM SALT/ |
Melting Point | 168-169 °C |
Description | Thiosalicylic acid is a sulfanylbenzoic acid that is the 2-sulfanyl derivative of benzoic acid. It has a role as a non-narcotic analgesic and an antipyretic. It is a conjugate acid of a thiosalicylate(1-). |
Related CAS | 134-23-6 (hydrochloride salt) |
Shelf Life | EXPOSURE TO AIR YIELDS DITHIOSALICYLIC ACID |
Solubility | SOL IN HOT WATER, ALCOHOL, ETHER, ACETIC ACID; SLIGHTLY SOLUBLE IN PETROLEUM ETHER |
Synonyms | 2-Thiosalicylic Acid; 2-Carboxybenzenethiol; 2-Carboxythiophenol; 2-Sulfanylbenzoic Acid; Thiophenol-2-carboxylic Acid; Thiosalicylic Acid; o-Carboxythiophenol; o-Sulfhydrylbenzoic Acid; NSC 2184; NSC 660640; |
PubChem Compound | 5443 |
Last Modified | Nov 11 2021 |
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